1-(8,12-dihydroxy-7-{3-hydroxy-2-[6-hydroxy-3-(1-hydroxy-3-methylbutyl)-2-methoxybenzoyl]-5-methylphenyl}-4-methoxy-10-methyl-5-oxo-7,8-dihydro-5H-dibenzo[b,h][1,5]dioxonin-3-yl)-3-methylbutyl acetate
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Overview
Description
AS-186d is a dibenzodioxonine isolated from the culture broth of Penicillium asperosporum that acts as an acyl-CoA:cholesterol acyltransferase inhibitor. It has a role as an EC 2.3.1.26 (sterol O-acyltransferase) inhibitor and a Penicillium metabolite. It is an acetate ester, an aromatic ether, a member of benzophenones, a dibenzodioxonine, a lactone, a polyphenol and a secondary alcohol.
Scientific Research Applications
Vermixocins as Cytotoxic Agents
Vermixocins A and B , isolated from Penicillium vermiculatum, are related compounds that have demonstrated cytotoxic effects on lympholeukemia cells P388. These findings suggest potential applications in cancer research, particularly in the development of novel chemotherapeutic agents (Proksa et al., 1992).
Inhibitors of Cholesterol Ester Transfer Protein (CETP)
Derivatives of the natural product 11-hydroxy-3-[(S)-1-hydroxy-3-methylbutyl]-4-methoxy-9-methyl-5H,7H-dibenzo[b,g][1,5]dioxocin-5-one were studied as novel CETP inhibitors. This research highlights the potential of these compounds in modulating lipid metabolism, which could be significant in treating cardiovascular diseases (Brückner et al., 2005).
Paeciloxocins and Cytotoxicity
Paeciloxocins A and B, isolated from the mangrove fungus Paecilomyces sp., are compounds that have shown strong cytotoxicity against the hepG2 cell line. This suggests their potential application in the field of oncology, particularly in the development of new anticancer drugs (Wen et al., 2010).
Antifungal and Antimicrobial Agents
A study on the constituents of Cynanchum otophyllum revealed compounds with notable antifungal activity. This research contributes to the field of antifungal drug development, offering potential new options for treating fungal infections (Zhao et al., 2007).
Antiviral Applications
Phenylpropanoids isolated from the stems of Nicotiana tabacum showed significant anti-tobacco mosaic virus (anti-TMV) activities. These compounds could be explored further for their potential use in plant virus control and protection (Kong et al., 2015).
Free Radical Scavenging Properties
Compounds isolated from Anaphalis lactea were tested for their free-radical scavenging properties. The positive results suggest these compounds could be beneficial in combating oxidative stress, which is linked to various diseases including aging and cancer (Ren et al., 2008).
Antitumor and Antimicrobial Activities
Compounds isolated from a marine endophytic fungus NIGROSPORA sp. demonstrated moderate antitumor and antimicrobial activities. This indicates their potential use in the development of new drugs for cancer and infectious diseases (Xia et al., 2011).
properties
Molecular Formula |
C44H50O13 |
---|---|
Molecular Weight |
786.9 g/mol |
IUPAC Name |
[1-[12,17-dihydroxy-11-[3-hydroxy-2-[6-hydroxy-3-(1-hydroxy-3-methylbutyl)-2-methoxybenzoyl]-5-methylphenyl]-7-methoxy-15-methyl-9-oxo-2,10-dioxatricyclo[11.4.0.03,8]heptadeca-1(13),3(8),4,6,14,16-hexaen-6-yl]-3-methylbutyl] acetate |
InChI |
InChI=1S/C44H50O13/c1-20(2)14-30(47)25-10-12-29(46)36(41(25)53-8)39(51)35-27(16-22(5)18-31(35)48)43-38(50)28-17-23(6)19-32(49)40(28)56-33-13-11-26(34(15-21(3)4)55-24(7)45)42(54-9)37(33)44(52)57-43/h10-13,16-21,30,34,38,43,46-50H,14-15H2,1-9H3 |
InChI Key |
XHGXNCJQYFUJOZ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C(=C1)O)OC3=C(C(=C(C=C3)C(CC(C)C)OC(=O)C)OC)C(=O)OC(C2O)C4=C(C(=CC(=C4)C)O)C(=O)C5=C(C=CC(=C5OC)C(CC(C)C)O)O |
synonyms |
AS 186d AS-186d |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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